Cas no 2034436-58-1 (N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide
• CAS No: 2034436-58-1
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5552554
• PubChem ID: 91817320
• Update Time: 2025-06-13

N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6518-2077
• N-(2-(5-acetylthiophen-2-yl)ethyl)furan-2-carboxamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide
• AKOS025324641
• 2034436-58-1

• Inchi： 1S/C13H13NO3S/c1-9(15)12-5-4-10(18-12)6-7-14-13(16)11-3-2-8-17-11/h2-5,8H,6-7H2,1H3,(H,14,16)
• InChI Key： SBUYDVLBOATMKF-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.6Ų

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide

Recent Advances in the Study of N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide (CAS: 2034436-58-1)

N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide (CAS: 2034436-58-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furan-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve scalability, which is critical for preclinical and clinical studies. The compound's structural features, including the acetylthiophene and furan moieties, contribute to its bioactivity, enabling interactions with specific molecular targets. Recent publications highlight its role in inhibiting enzymes such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders.

Pharmacological evaluations of N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide have demonstrated its efficacy in vitro and in vivo. For instance, studies using cell-based assays have shown that the compound exhibits potent anti-proliferative effects against certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, animal models of inflammation have revealed its ability to reduce pro-inflammatory cytokines, suggesting potential applications in autoimmune diseases. These findings underscore the compound's versatility and therapeutic promise.

Mechanistic studies have further elucidated the molecular interactions of N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide. Structural analyses, including X-ray crystallography and molecular docking simulations, have identified key binding sites and residues involved in its activity. These insights are invaluable for structure-activity relationship (SAR) studies, which aim to optimize the compound's potency and selectivity. Recent advancements in computational chemistry have also facilitated the design of derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the development of N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials. Current initiatives include the exploration of novel formulations and delivery systems to enhance its therapeutic index.

In conclusion, N-[2-(5-acetylthiophen-2-yl)ethyl]furan-2-carboxamide (CAS: 2034436-58-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, coupled with demonstrated bioactivity, make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its mechanisms and potential applications, paving the way for its translation into clinical use. Researchers and stakeholders in the pharmaceutical industry are encouraged to monitor developments in this field closely.